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Compound of Interest

Compound Name: Myristoyl Hexapeptide-16

Cat. No.: B10819050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and mechanistic comparison of Myristoyl
Hexapeptide-16, a synthetic peptide increasingly utilized in cosmeceuticals for its purported

effects on hair growth, particularly for eyelashes and eyebrows. By presenting quantitative data

from available studies, detailing experimental methodologies, and visualizing key biological

pathways, this document aims to offer an objective resource for evaluating the performance of

Myristoyl Hexapeptide-16 against other alternatives.

Quantitative Performance Data
Myristoyl Hexapeptide-16 is frequently formulated in combination with other peptides, most

notably Myristoyl Pentapeptide-17, to enhance its efficacy. Clinical studies evaluating serums

containing this combination have demonstrated statistically significant improvements in eyelash

appearance.

Below is a summary of quantitative data from a representative clinical study investigating a

serum containing both Myristoyl Hexapeptide-16 and Myristoyl Pentapeptide-17.
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Performance Metric
Percentage Improvement
from Baseline

Study Duration

Eyelash Length +10.52% 90 days

Eyelash Volume +9.3% 90 days

Eyelash Luster +11.43% 90 days

Eyelash Thickness +35% 90 days

Eyelash Curl +50.83% 90 days

Table 1: Summary of clinical trial data for a serum containing Myristoyl Hexapeptide-16 and

Myristoyl Pentapeptide-17. Improvements were observed from 30 days onwards.

Another open-label clinical trial on a novel eyelash enhancer containing peptides and

glycosaminoglycans also showed significant improvements over a 12-week period:

Performance Metric
Percentage Improvement
from Baseline

Study Duration

Eyelash Length +8.3% 12 weeks

Eyelash Number +5% 12 weeks

Eyelash Width +10.1% 12 weeks

Eyelash Volume +14.1% 12 weeks

Eyelash Arc +13.4% 12 weeks

Eyelash Angle +28.3% 12 weeks

Table 2: Efficacy of a peptide and glycosaminoglycan-based eyelash enhancer serum.

Comparative Landscape
While direct head-to-head clinical trials comparing Myristoyl Hexapeptide-16 with other well-

established hair growth treatments are limited, a comparative overview can be drawn from

existing research on different active ingredients.
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Active Ingredient
Mechanism of
Action

Notable Efficacy
Data

Regulatory Status

Myristoyl

Hexapeptide-16

Stimulates keratin

genes; Activates

MAPK and β-catenin

signaling pathways.

See Tables 1 & 2. Cosmetic ingredient

Minoxidil

Vasodilator, potassium

channel opener;

enhances blood flow

to follicles.

A study comparing a

peptide combination

(Redensyl, Capixyl,

Procapil) to 5%

minoxidil showed the

peptide group had a

significantly higher

researcher score for

hair growth (64.7% vs.

25.5%).

FDA-approved for

androgenetic alopecia

Bimatoprost

Prostaglandin analog;

extends the anagen

(growth) phase of the

hair cycle.

The only FDA-

approved prescription

treatment for eyelash

hypotrichosis

(inadequate

eyelashes).[1] Clinical

trials have shown

significant increases

in eyelash length,

thickness, and

darkness.[2]

FDA-approved drug

(Latisse®)

Table 3: Comparative overview of Myristoyl Hexapeptide-16 and other common hair growth

treatments.

Experimental Protocols
The following outlines a typical experimental protocol for evaluating the efficacy of eyelash

growth-enhancing products, based on methodologies reported in clinical trials.
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Study Design: A randomized, double-blind, placebo-controlled study is the gold standard.

Participants: Healthy female volunteers (typically aged 18-65) with a desire to enhance their

eyelash appearance.

Exclusion Criteria: Individuals with ophthalmological or dermatological conditions affecting

the eye area, known allergies to cosmetic ingredients, or those using other eyelash growth

products.

Procedure:

Baseline Assessment: High-resolution digital photographs of the eyelashes are taken

using a standardized setup (e.g., fixed head and chin rest, consistent lighting).

Product Application: Participants are instructed to apply the test product (or placebo) to the

base of the upper eyelashes daily.

Follow-up Assessments: Photographic documentation is repeated at specified intervals

(e.g., 30, 60, and 90 days).

Data Analysis: Digital image analysis software is used to quantify changes in eyelash

length, thickness, volume, and curl. Statistical analysis (e.g., t-tests or ANOVA) is

performed to determine the significance of the results.

Safety Evaluation: Ophthalmological examinations are conducted at baseline and throughout

the study to monitor for any adverse effects such as irritation, redness, or changes in

intraocular pressure.
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Phase 1: Screening & Baseline

Phase 2: Intervention

Phase 3: Follow-up & Analysis
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Figure 1: A typical experimental workflow for a clinical trial on eyelash growth enhancers.
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Mechanism of Action: Signaling Pathways
Myristoyl Hexapeptide-16 is reported to promote hair growth by reactivating key signaling

pathways within the hair follicle. The primary mechanism involves the stimulation of

keratinocyte proliferation and the synthesis of keratin, the main structural protein in hair.[1][3][4]

This is achieved through the activation of the Mitogen-Activated Protein Kinase (MAPK) and β-

catenin signaling pathways.
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Figure 2: Simplified signaling pathway of Myristoyl Hexapeptide-16 in hair follicle stimulation.
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The myristoyl group, a fatty acid, attached to the peptide enhances its bioavailability, allowing

for better penetration through the skin to the hair follicle. Once at the cellular level, Myristoyl
Hexapeptide-16 is believed to interact with cell surface receptors, initiating a cascade of

intracellular signals that lead to the upregulation of keratin gene expression. This, in turn,

contributes to the structural integrity and growth of the hair shaft.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Longer, Fuller Lashes: Choosing the Best Lash Serum [oceanbeautys.com]

2. Management of hypotrichosis of the eyelashes: Focus on bimatoprost - PMC
[pmc.ncbi.nlm.nih.gov]

3. Longer eyelashes - best hormone-free serums | MDhair [mdhair.co]

4. Myristoyl Hexapeptide-16 (Explained + Products) [incidecoder.com]

To cite this document: BenchChem. [Myristoyl Hexapeptide-16: A Comparative Analysis of its
Role in Hair Follicle Stimulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819050#statistical-analysis-of-comparative-data-
for-myristoyl-hexapeptide-16-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

